Cas no 2228856-14-0 (3-(1H-pyrazol-3-yl)oxolane-2,5-dione)

• Product Name: 3-(1H-pyrazol-3-yl)oxolane-2,5-dione
• CAS No: 2228856-14-0
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 6290787
• PubChem ID: 165969838
• Update Time: 2025-06-29

3-(1H-pyrazol-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-3-yl)oxolane-2,5-dione
• EN300-1811996
• 2228856-14-0

• Inchi： 1S/C7H6N2O3/c10-6-3-4(7(11)12-6)5-1-2-8-9-5/h1-2,4H,3H2,(H,8,9)
• InChI Key： RIUZUHLWQGCNRV-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=NN1)=O

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72Ų

Additional information on 3-(1H-pyrazol-3-yl)oxolane-2,5-dione

Introduction to 3-(1H-pyrazol-3-yl)oxolane-2,5-dione (CAS No: 2228856-14-0)

3-(1H-pyrazol-3-yl)oxolane-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No) 2228856-14-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxolane dione class, characterized by its oxygen-containing five-membered ring structure, and incorporates a pyrazole moiety, which is a well-known pharmacophore in drug discovery. The unique structural features of this molecule make it a promising candidate for further exploration in the development of novel therapeutic agents.

The pyrazole ring in 3-(1H-pyrazol-3-yl)oxolane-2,5-dione contributes to its potential biological activity by providing a rigid scaffold that can interact with biological targets. Pyrazole derivatives are widely recognized for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The oxolane dione moiety further enhances the molecule's complexity and may contribute to its binding affinity and selectivity towards specific biological receptors. This combination of structural elements makes 3-(1H-pyrazol-3-yl)oxolane-2,5-dione an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The structural motif of 3-(1H-pyrazol-3-yl)oxolane-2,5-dione aligns well with the current trends in drug design, particularly in the quest for molecules that can modulate enzyme activity or interfere with protein-protein interactions. For instance, studies have shown that pyrazole-based compounds can exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways. The presence of the oxolane dione ring may also enhance the molecule's solubility and bioavailability, critical factors for drug efficacy.

One of the most compelling aspects of 3-(1H-pyrazol-3-yl)oxolane-2,5-dione is its synthetic accessibility. The oxolane dione framework can be readily constructed through various organic reactions, such as cyclization and condensation processes. This accessibility allows researchers to modify the core structure and explore derivatives with enhanced or tailored biological activities. Furthermore, computational studies have suggested that this compound may possess favorable pharmacokinetic properties, including good metabolic stability and low toxicity profiles. These attributes are essential for advancing a candidate into clinical development.

Current research efforts are focused on elucidating the mechanistic basis of the biological activity of 3-(1H-pyrazol-3-yl)oxolane-2,5-dione. Preliminary in vitro studies have demonstrated promising results in terms of inhibiting certain enzymes and modulating cellular pathways relevant to inflammation and cancer. For example, researchers have observed that derivatives of this compound can inhibit lipoxygenase enzymes, which are key players in the inflammatory response. Additionally, preliminary data suggest potential antiproliferative effects on cancer cell lines, making it a candidate for further investigation as an anticancer agent.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel bioactive compounds like 3-(1H-pyrazol-3-yl)oxolane-2,5-dione. Molecular docking studies have been instrumental in identifying potential binding sites on target proteins and predicting interaction affinities. These studies have provided valuable insights into how modifications to the pyrazole or oxolane dione moieties can optimize binding interactions. Such information is crucial for designing next-generation analogs with improved potency and selectivity.

Another area of interest is the exploration of 3-(1H-pyrazol-3-yl)oxolane-2,5-dione as a scaffold for drug development against emerging infectious diseases. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel therapeutic strategies. Pyrazole derivatives have shown promise as antimicrobial agents due to their ability to disrupt essential bacterial processes. By leveraging the structural features of this compound, researchers aim to develop molecules that can overcome existing resistance mechanisms and provide new treatment options.

The synthesis and characterization of 3-(1H-pyrazol-3-yl)oxolane-2,5-dione have also led to insights into its chemical reactivity and potential applications beyond pharmaceuticals. For instance, its ability to participate in various organic transformations makes it a versatile building block for more complex molecules. Researchers are exploring its use in material science applications where such heterocyclic compounds can contribute to the development of functional materials with unique properties.

In conclusion,3-(1H-pyrazol-3-yloxolane)-2 5-dione (CAS No: 2228856 14 0) represents a fascinating compound with significant potential in pharmaceutical research Its unique structural features combining a pyrazole moiety with an ox olane dione ring make it an attractive candidate for further exploration in drug discovery Current research efforts are focused on understanding its biological activity identifying potential therapeutic applications and optimizing its synthetic pathways As advancements continue this compound is likely to play an important role in developing novel treatments for various diseases